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Compound of Interest

Compound Name: (S)-(+)-Epichlorohydrin

Cat. No.: B123951

An In-depth Technical Guide to the Commercial Availability of (S)-(+)-Epichlorohydrin

For researchers, scientists, and professionals in drug development, sourcing high-quality chiral
building blocks is a critical step in the synthesis of complex molecular targets. (S)-(+)-
Epichlorohydrin (CAS RN: 67843-74-7), a versatile epoxide intermediate, is essential for the
preparation of a wide array of optically active pharmaceuticals. This technical guide provides a
comprehensive overview of its commercial availability, including major suppliers, typical product
specifications, and logistical considerations.

Physicochemical Properties

(S)-(+)-Epichlorohydrin is a colorless to pale yellow liquid. Key physicochemical properties
are summarized below:

Property Value

Molecular Formula CsHsCIO

Molecular Weight 92.52 g/mol

Boiling Point 92-93 °C at 360 mmHg[1][2]
Density 1.183 g/mL at 25 °C[1][2]
Refractive Index n20/D 1.438[1][2]

Storage Temperature 2-8°C[3]
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Commercial Suppliers

(S)-(+)-Epichlorohydrin is available from a range of global suppliers, from large chemical

manufacturers to specialized distributors catering to research and development needs. The

following tables provide a non-exhaustive list of suppliers categorized by region.

North America

Supplier

Purity

Available
Quantities

Notes

Sigma-Aldrich (Merck)

=298%

5g, 259

A leading supplier for
research and
development

quantities.

Thermo Scientific

Chemicals

98+%

25g

Available for online

purchase.[4]

Agex Pharma

Up to 99.9% chiral
purity

Custom

Supplies high chiral
purity products for
pharmaceutical
applications across

major US cities.[5]

Oakwood Chemical

1g

A valuable epoxide
intermediate for
preparing optically
active

pharmaceuticals.[6]

Amerigo Scientific

98%

5g, 259

-[7]

GJ Chemical

High-purity

Supplier of
epichlorohydrin for
various industrial

uses.[8]

Thomasnet

A platform listing
multiple distributors

and manufacturers.[9]
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Europe
) . Available
Supplier Purity . Notes
Quantities
Sigma-Aldrich (Merck)  =98% 5g, 25¢g -

Biosynth

0.1kg, 0.25kg, 0.5kg,
1kg

Minimum order value
of $250.[3]

Up to 99.9% chiral

Supplies to various

Agex Pharma ) Custom o
purity cities in Germany.[10]
Certified Reference
CPAchem - 100mg Material (CRM)

available.[11]

Plater Group

200, 220, 1000 litre
and bulk loads

UK-based supplier
and distributor for the
UK, Ireland, and
Europe.[12]

Provides a detailed

product stewardship

Olin Epoxy - - manual with handling
and safety
information.[13]

Asia
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. . Available
Supplier Purity . Notes
Quantities

Dispatches from
Tokyo Chemical >98.0% (GC), 298.0% Hyderabad for local
Industry (TCI) ee stock and Japan for
other orders.

A platform listing
numerous Chinese
_ manufacturers and
LookChem >98% Grams to Metric Tons ) )
traders with varying
minimum order

quantities.[14]

) Provides a Certificate
Simson Pharma

. - - of Analysis with every
Limited

compound.[15]

) Supplies to major
Up to 99.9% chiral o
Agex Pharma Custom cities in South Korea.

urit
purity [16]

Offers high purity for
) ) 299.5% (GC), e.e 25kg/Drum, i
Ruifu Chemical commercial
>99.5% 200kg/Drum )
production.[17]

A platform connecting
IndiaMART 98% 25 Kg buyers with various
Indian suppliers.[18]

Pricing Information

Pricing for (S)-(+)-Epichlorohydrin can vary significantly based on purity, quantity, and
supplier. For small, research-grade quantities, prices can range from approximately

134for100g * * ro * * 134forl00g**toxx

1170.48 for 25g from specialized chemical suppliers.[1] Larger, industrial-scale quantities are
typically subject to quotation and can be significantly lower per unit weight. For instance, some
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suppliers on platforms like LookChem indicate FOB prices ranging from $3.0 to $50.0 per
kilogram, with minimum order quantities of 1 kilogram.[14]

Packaging, Shipping, and Handling

Due to its chemical nature, (S)-(+)-Epichlorohydrin is classified as a dangerous good for
transportation and requires special handling and packaging.

o Packaging: It is typically supplied in fluorinated bottles for smaller quantities and in steel
drums (25kg, 200kg) for larger volumes.[17]

e Shipping: The compound is shipped under the UN number UN2023, with a hazard class of
6.1 (Toxic) and a subsidiary risk of 3 (Flammable).[3][19][20] It is essential to comply with all
applicable national and international transportation regulations.

» Handling and Storage: (S)-(+)-Epichlorohydrin should be stored in a cool, dry, well-
ventilated area away from sources of ignition.[19] The recommended storage temperature is
typically between 2°C and 8°C.[3] It is crucial to handle the chemical in a fume hood using
appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat.
[19] For detailed safety information, always refer to the supplier's Safety Data Sheet (SDS).

Experimental Protocols

While this guide focuses on commercial availability, researchers utilizing (S)-(+)-
Epichlorohydrin in their experiments should adhere to established and validated protocols.
The synthesis of various compounds using this chiral building block has been reported in the
scientific literature. For example, it is utilized in the synthesis of macquarimicins,
hydroxyisoxazolidines, and (+)-cis-sylvaticin, a potential antitumor agent.[1] It is also used to
synthesize inhibitors of fatty acid oxidation.[1] When developing experimental protocols, it is
recommended to consult peer-reviewed journals and established chemical synthesis
databases for detailed methodologies.

Visualizing the Supply Chain

The following diagram illustrates a typical workflow for procuring and utilizing (S)-(+)-
Epichlorohydrin in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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